Cas no 18931-78-7 (N-(2-Chloro-4-methylphenyl)acetamide)

• Product Name: N-(2-Chloro-4-methylphenyl)acetamide
• CAS No: 18931-78-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 217398
• PubChem ID: 98691
• Update Time: 2025-04-19

N-(2-Chloro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloro-4-methylphenyl)acetamide
• Acetamide,N-(2-chloro-4-methylphenyl)-
• N-(2-CHLORO-4-METHYL-PHENYL)-ACETAMIDE
• 2-chloro-4-methylacetanilide
• 2-Chloro-para-acetotoluidide
• 3-Chlor-4-acetamino-toluol
• AC1L40CP
• AC1Q3M68
• acetic acid-(2-chloro-4-methyl-anilide)
• AR-1L1368
• CTK4E0099
• Essigsaeure-(2-chlor-4-methyl-anilid)
• N-(2-chloro-4-methylphenyl)-acetamide
• NSC159256
• SureCN916727
• 2'-Chloro-4'-methylacetanilide
• FT-0736729
• AKOS006242245
• SCHEMBL916727
• NSC 159256
• PSGFNVAAKYVOAT-UHFFFAOYSA-N
• NSC-159256
• Acetamide, N-(2-chloro-4-methylphenyl)-
• 3-Chlor-4-acetaminotoluol
• DTXSID00172337
• NS00026194
• 18931-78-7
• 2/'-Chloro-4/'-methylacetanilide
• DB-012978

• Inchi： 1S/C9H10ClNO/c1-6-3-4-9(8(10)5-6)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： PSGFNVAAKYVOAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(C)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.218
• Boiling Point: 331.7°Cat760mmHg
• Flash Point: 154.4°C
• PSA: 29.1